Cas no 56963-01-0 (1,3-Dithiepane, 2-methylene-)

1,3-Dithiepane, 2-methylene- structure
1,3-Dithiepane, 2-methylene- structure
Product name:1,3-Dithiepane, 2-methylene-
CAS No:56963-01-0
MF:C6H10S2
MW:146.273599147797
CID:347226
PubChem ID:12214590

1,3-Dithiepane, 2-methylene- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dithiepane, 2-methylene-
    • 2-methylidene-1,3-dithiepane
    • SCHEMBL6754619
    • 56963-01-0
    • DTXSID40480781
    • Inchi: InChI=1S/C6H10S2/c1-6-7-4-2-3-5-8-6/h1-5H2
    • InChI Key: FHXKZFXIDYAEKS-UHFFFAOYSA-N
    • SMILES: C=C1SCCCCS1

Computed Properties

  • Exact Mass: 146.0225
  • Monoisotopic Mass: 146.02239267g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 78.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 50.6Ų

Experimental Properties

  • PSA: 0

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